5-Cyclopropylazocan-5-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 5-cyclopropylazocan-5-ol
• InChI: InChI=1S/C10H19NO/c12-10(9-3-4-9)5-1-7-11-8-2-6-10/h9,11-12H,1-8H2
• InChI Key: WLZFBJJZDGEWMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCCNC1)(C2CC2)O

Description

5-Cyclopropylazocan-5-ol is a heterocyclic compound featuring an eight-membered azocan ring system (containing one nitrogen atom) substituted with a cyclopropyl group and a hydroxyl group at the 5-position. The compound’s physicochemical properties, such as solubility and stability, are influenced by its hydroxyl group and the steric effects of the cyclopropyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropylazocan-5-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with azocane derivatives in the presence of a suitable catalyst. The reaction is usually carried out under an inert atmosphere to prevent oxidation and at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 5-Cyclopropylazocan-5-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of high-pressure reactors and advanced catalysts can enhance the efficiency of the synthesis process. Additionally, purification steps such as distillation and crystallization are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropylazocan-5-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The cyclopropyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed in substitution reactions.

Major Products

Oxidation: Cyclopropyl ketones or aldehydes.

Reduction: Cyclopropylamines or cyclopropyl alcohols.

Substitution: Various substituted cyclopropyl derivatives.

Scientific Research Applications

5-Cyclopropylazocan-5-ol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 5-Cyclopropylazocan-5-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation and pain .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Cyclazodone (2-(Cyclopropylamino)-5-phenyl-4(5H)-oxazolone)

• Molecular Formula : C₁₂H₁₂N₂O₂
• Key Features: Contains a five-membered oxazolone ring with a cyclopropylamino group and a phenyl substituent.
• Pharmacological Activity : Classified as a stimulant, used in research and forensic applications .
• The absence of a hydroxyl group reduces its polarity compared to 5-Cyclopropylazocan-5-ol.

exo-2-Azabicyclo[2.2.2]octan-6-ol

• Molecular Formula: Not explicitly stated (evidence suggests a bicyclic structure with hydroxyl and amino groups).
• Key Features : Rigid bicyclic framework (azabicyclo[2.2.2]octane) with a hydroxyl group.
• Synthesis : Prepared via hydrolysis of exo-2-azabicyclo[2.2.2]octan-5-ol hydrochloride using potassium carbonate and sodium iodide .
• The hydroxyl group’s position (6 vs. 5) may alter hydrogen-bonding interactions in biological systems.

(5-Cyclopropyl-2-methyl-pyrazol-3-yl)methanol

• Molecular Formula : C₈H₁₂N₂O
• Key Features : Pyrazole ring with cyclopropyl and hydroxymethyl substituents.
• Comparison : The smaller pyrazole ring (five-membered vs. eight-membered azocan) reduces ring strain but limits the spatial arrangement of functional groups. The hydroxymethyl group may confer higher solubility than the hydroxyl group in 5-Cyclopropylazocan-5-ol.

Physicochemical and Pharmacological Properties

Compound	Ring System	Functional Groups	Solubility (Predicted)	Pharmacological Activity
5-Cyclopropylazocan-5-ol	Azocan (8-membered)	Cyclopropyl, -OH	Moderate (polar -OH)	Not reported
Cyclazodone	Oxazolone (5-membered)	Cyclopropylamino, phenyl	Low (non-polar phenyl)	Stimulant
exo-2-Azabicyclo[2.2.2]octan-6-ol	Bicyclo[2.2.2]	-OH, amino	High (polar groups)	Not reported
(5-Cyclopropyl-2-methyl-pyrazol-3-yl)methanol	Pyrazole (5-membered)	Cyclopropyl, -CH₂OH	High (hydrophilic -CH₂OH)	Not reported

Research Implications

• Functional Group Effects: The hydroxyl group may enhance solubility but could also increase metabolic degradation compared to Cyclazodone’s non-polar substituents.
• Pharmacological Potential: While Cyclazodone is bioactive as a stimulant, 5-Cyclopropylazocan-5-ol’s larger ring system and polar group may suit applications in medicinal chemistry requiring targeted hydrogen bonding.